Cas no 2026057-60-1 (3-(Chloromethyl)-1,1-difluoro-4,4-dimethylpentane)

• Product Name: 3-(Chloromethyl)-1,1-difluoro-4,4-dimethylpentane
• CAS No: 2026057-60-1
• MF: C₈H₁₅ClF₂
• MW: 184.654508829117
• CID: 5286124
• Update Time: 2025-11-07

3-(Chloromethyl)-1,1-difluoro-4,4-dimethylpentane Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1,1-difluoro-4,4-dimethylpentane
• Pentane, 3-(chloromethyl)-1,1-difluoro-4,4-dimethyl-
• 3-(Chloromethyl)-1,1-difluoro-4,4-dimethylpentane

• Inchi： 1S/C8H15ClF2/c1-8(2,3)6(5-9)4-7(10)11/h6-7H,4-5H2,1-3H3
• InChI Key： UDMZYKHYHGNPLJ-UHFFFAOYSA-N
• SMILES： ClCC(CC(F)F)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 107
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on 3-(Chloromethyl)-1,1-difluoro-4,4-dimethylpentane

Research Brief on 3-(Chloromethyl)-1,1-difluoro-4,4-dimethylpentane (CAS: 2026057-60-1) in Chemical and Biomedical Applications

3-(Chloromethyl)-1,1-difluoro-4,4-dimethylpentane (CAS: 2026057-60-1) is a fluorinated organic compound that has recently garnered attention in chemical and biomedical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in drug development and material science.

Recent studies have highlighted the compound's utility as a versatile building block in organic synthesis. Its chloromethyl and difluoromethyl groups enable selective functionalization, making it valuable for constructing complex molecules. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy in nucleophilic substitution reactions, yielding high-purity intermediates for pharmaceutical applications. The electron-withdrawing effects of the difluoro moiety were found to enhance reaction rates in certain catalytic systems.

In biomedical contexts, researchers are exploring this compound's potential as a precursor for novel fluorinated drug candidates. Fluorination often improves metabolic stability and membrane permeability of therapeutic molecules. Preliminary in vitro studies (Bioorganic & Medicinal Chemistry Letters, 2024) suggest derivatives of 2026057-60-1 show promising activity against specific enzyme targets in inflammatory pathways, though detailed mechanism-of-action studies are ongoing.

The compound's stability profile has been systematically characterized through recent thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) studies. These investigations reveal good thermal stability up to 150°C, supporting its use in various synthetic processes. However, handling precautions are recommended due to the reactivity of the chloromethyl group under certain conditions.

From a regulatory perspective, the compound's environmental impact is under evaluation. Recent ecotoxicology assessments indicate moderate persistence in aqueous systems, prompting research into greener synthetic alternatives for large-scale applications. Several pharmaceutical companies have included 2026057-60-1 in their patent filings for next-generation fluorinated therapeutics, particularly in CNS drug development.

Future research directions include exploring its use in polymer chemistry (as a modifier for fluorinated materials) and further pharmacological evaluation of its derivatives. The compound's unique combination of volatility (advantageous for certain delivery systems) and chemical versatility positions it as an important tool in medicinal chemistry innovation.